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Compound of Interest

Compound Name: AZD1208 hydrochloride

Cat. No.: B560551 Get Quote

AZD1208 Hydrochloride Technical Support
Center
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the stability and storage of AZD1208
hydrochloride. Below you will find troubleshooting guides, frequently asked questions (FAQs),

detailed experimental protocols, and key data presented in a clear and accessible format to

support your research.

Frequently Asked Questions (FAQs) &
Troubleshooting
This section addresses common questions and potential issues encountered during the

handling and storage of AZD1208 hydrochloride.

Q1: What are the recommended storage conditions for solid AZD1208 hydrochloride?

A: Solid AZD1208 hydrochloride is supplied as a crystalline or lyophilized powder and should

be stored under specific conditions to ensure its long-term stability. For optimal preservation, it

is recommended to store the solid compound at -20°C, where it can remain stable for at least

three to four years.[1][2][3][4] To prevent degradation from moisture, it is crucial to keep the

compound in a desiccated environment.[2]
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Q2: How should I prepare and store stock solutions of AZD1208 hydrochloride?

A: Stock solutions are typically prepared by dissolving AZD1208 hydrochloride in an organic

solvent such as DMSO.[1][5] It is advisable to purge the solvent with an inert gas before

preparing the solution.[1] Once prepared, stock solutions should be aliquoted into smaller

volumes to avoid repeated freeze-thaw cycles, which can lead to degradation.[2] These

aliquots should be stored at -20°C or -80°C.[3][4][6] Under these conditions, the solution is

expected to be stable for at least one month at -20°C and up to one year at -80°C.[2][4]

Q3: I observed precipitation in my stock solution after storing it at -20°C. What should I do?

A: Precipitation upon freezing is a common issue. If you observe this, gently warm the solution

and use sonication to aid in redissolving the compound.[3][5][7] To minimize the risk of

precipitation, ensure you are using a high-purity, anhydrous grade solvent, as the presence of

water can significantly impact solubility.[3][5] It is also recommended to prepare the working

solution fresh for each experiment if possible.[3]

Q4: What is the solubility of AZD1208 hydrochloride in different solvents?

A: AZD1208 hydrochloride has varying solubility depending on the solvent. It is highly soluble

in DMSO, with concentrations of up to 83.3 mg/mL being achievable with the aid of

ultrasonication and warming.[5] The compound is also soluble in dimethylformamide (DMF).[1]

However, it is sparingly soluble in aqueous buffers.[1] For experiments requiring an aqueous

solution, it is recommended to first dissolve the compound in DMSO and then dilute it with the

aqueous buffer of choice.[1]

Q5: How stable is AZD1208 hydrochloride in aqueous solutions?

A: Aqueous solutions of AZD1208 hydrochloride are not recommended for long-term storage.

It is advised to use aqueous solutions on the same day they are prepared.[1] If you need to

store it for a very short period, keep it at 4°C and use it as soon as possible. For any long-term

experiments, it is best to prepare fresh aqueous solutions from a frozen DMSO stock.

Quantitative Data Summary
The following tables provide a summary of the stability and solubility data for AZD1208
hydrochloride.
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Table 1: Storage Conditions and Stability

Form
Storage
Temperature

Duration of
Stability

Additional Notes

Solid (Lyophilized

Powder)
-20°C ≥ 3-4 years[1][2][4] Keep desiccated.[2]

Solid (Powder) 4°C 2 years[3]

Solution in DMSO -20°C
1 month to 1 year[2][3]

[4]

Aliquot to avoid

freeze-thaw cycles.[2]

Solution in DMSO -80°C 1 to 2 years[3][4]
Recommended for

longer-term storage.

Aqueous Solution Not Recommended
Should be used the

same day.[1]

Prepare fresh from

DMSO stock.

Table 2: Solubility Data

Solvent Concentration Conditions

DMSO ~83.3 mg/mL (200.27 mM)[5]
Requires ultrasonic and

warming.[5]

DMSO ~50 mg/mL (131.76 mM)[3] Requires ultrasonic.[3]

DMSO ~7.6 mg/mL (20 mM)[7] Heating is recommended.[7]

Dimethylformamide (DMF) ~0.1 mg/mL[1]

1:4 DMSO:PBS (pH 7.2) ~0.2 mg/mL[1]
Prepare by diluting a DMSO

stock.

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in DMSO

Materials: AZD1208 hydrochloride powder, anhydrous DMSO, sterile microcentrifuge

tubes.
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Procedure: a. Allow the AZD1208 hydrochloride vial to equilibrate to room temperature

before opening to prevent moisture condensation. b. Weigh out the desired amount of

AZD1208 hydrochloride powder using a calibrated analytical balance. c. Calculate the

required volume of DMSO to achieve a 10 mM concentration (Molecular Weight of AZD1208

HCl is 415.94 g/mol ). d. Add the calculated volume of anhydrous DMSO to the vial

containing the powder. e. To facilitate dissolution, gently warm the solution and sonicate in a

water bath until the compound is completely dissolved.[3][5] f. Visually inspect the solution to

ensure there are no visible particles. g. Aliquot the stock solution into single-use volumes in

sterile microcentrifuge tubes. h. Store the aliquots at -20°C or -80°C.

Protocol 2: Assessment of AZD1208 Hydrochloride Stability by HPLC

Objective: To determine the stability of AZD1208 hydrochloride in a specific solvent over

time.

Procedure: a. Prepare a stock solution of AZD1208 hydrochloride in the solvent of interest

(e.g., DMSO, aqueous buffer). b. Divide the solution into multiple aliquots and store them

under the desired conditions (e.g., -20°C, 4°C, room temperature). c. At specified time points

(e.g., 0, 24, 48, 72 hours, 1 week, 1 month), remove one aliquot from storage. d. Analyze the

sample by High-Performance Liquid Chromatography (HPLC) using a suitable column and

mobile phase. e. The stability is assessed by measuring the peak area of the parent

compound. A decrease in the peak area over time indicates degradation. f. Quantify the

percentage of the remaining compound at each time point relative to the initial time point

(T=0).
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Caption: PIM kinase signaling pathway and the inhibitory action of AZD1208 hydrochloride.
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Caption: Recommended workflow for handling and preparing AZD1208 hydrochloride
solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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